Cas no 1105222-53-4 (2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide)

• Product Name: 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• CAS No: 1105222-53-4
• MF: C₂₂H₁₈ClN₃O₃S
• MW: 439.914622783661
• CID: 5388008
• Update Time: 2025-11-05

2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[7-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-(3-methoxybenzyl)acetamide
• 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C22H18ClN3O3S/c1-29-17-4-2-3-14(9-17)10-24-19(27)11-26-13-25-20-18(12-30-21(20)22(26)28)15-5-7-16(23)8-6-15/h2-9,12-13H,10-11H2,1H3,(H,24,27)
• InChI Key： RGPYFYPTIQPWQT-UHFFFAOYSA-N
• SMILES： C1N(CC(NCC2=CC=CC(OC)=C2)=O)C(=O)C2SC=C(C3=CC=C(Cl)C=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide

Compound CAS No. 1105222-53-4: 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide

The compound with CAS No. 1105222-53-4, known as 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structure of this compound is characterized by a thieno[3,2-d]pyrimidine core, a heterocyclic system that is often associated with potent biological effects. The presence of a chlorophenyl group at the 7-position of the thienopyrimidine ring suggests potential modulation of pharmacokinetic properties, such as absorption and metabolism. Additionally, the acetamide moiety attached to the pyrimidine ring may enhance solubility and bioavailability, making this compound a promising candidate for drug development.

Recent studies have highlighted the potential of thienopyrimidine derivatives as antimicrobial agents and anticancer drugs. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit significant inhibitory activity against various bacterial strains, including multidrug-resistant pathogens. Furthermore, preclinical trials have shown that this compound may possess selective cytotoxicity against cancer cells, making it a potential candidate for targeted therapies.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, such as Ullmann coupling and Stille coupling, to achieve high yields and purity. The incorporation of the methoxyphenylmethyl group in the acetamide side chain is particularly noteworthy, as it may confer additional stability and enhance the molecule's ability to penetrate cellular membranes.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles in preclinical models. Its lipophilic nature, attributed to the presence of aromatic substituents, may facilitate its distribution across biological membranes. However, further research is required to fully understand its pharmacokinetic properties in humans.

The development of this compound represents a significant advancement in the design of heterocyclic compounds with therapeutic potential. Its unique structure and promising biological activities make it a valuable addition to the arsenal of compounds being explored for novel drug discovery.